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Compound of Interest

Compound Name: Flucycloxuron

Cat. No.: B1672866 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Flucycloxuron is a non-systemic insecticide and acaricide belonging to the benzoylurea

chemical class. Its primary mode of action is the inhibition of chitin biosynthesis, specifically

targeting the enzyme chitin synthase 1 (CHS1).[1] This disruption of the moulting process

makes it particularly effective against the egg and larval stages of various mite and insect

pests.[2][3] Flucycloxuron's selectivity, with low toxicity to mammals and beneficial insects like

bees, positions it as a potentially valuable component in Integrated Pest Management (IPM)

strategies.[1][4] However, its high toxicity to aquatic organisms necessitates careful

management to prevent environmental contamination. These application notes provide a

comprehensive overview of flucycloxuron's use in IPM, including its biological activity,

experimental protocols, and data on its efficacy and impact on non-target organisms.

Biological Profile
Target Pests: Flucycloxuron is primarily effective against:

Mites (various species)

Mosquito larvae
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Lepidopteran larvae

Example Applications: It has been used on a variety of crops, including:

Citrus (e.g., oranges)

Pome fruit

Vegetables

Field crops

Tea

Quantitative Data on Efficacy and Toxicity
While specific LC50 values for flucycloxuron against many target pests are not readily

available in recent literature, the following tables summarize available data and provide context

with related benzoylurea compounds.

Table 1: Efficacy of Flucycloxuron and Other Benzoylurea Acaricides against Pest Mites

Compound Target Pest Life Stage LC50 Source

Flucycloxuron Mite species Eggs, Larvae
Data not readily

available
-

Lufenuron Panonychus citri -
42.463 mg/L (in

combination)

Chlorfenapyr
Tetranychus

urticae
Adult Females 47.66 ppm

Abamectin
Tetranychus

urticae
Adult Females 0.39 ppm

Table 2: Acute Toxicity of Flucycloxuron to Non-Target Organisms
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Organism Test Type Value Interpretation Source

Honeybees (Apis

spp.)

Contact acute

LD50
> 100 µ g/bee Low toxicity

Fish (Rainbow

trout)
96-hour LC50 > 100 mg/L

Low to moderate

toxicity

Fish (Bluegill

sunfish)
96-hour LC50 > 100 mg/L

Low to moderate

toxicity

Aquatic

Invertebrates

(Daphnia sp.)

Acute EC50 High toxicity High toxicity

Mammals (Rat) Oral LD50 > 5000 mg/kg Low toxicity

Mammals (Rat) Dermal LD50 > 2000 mg/kg Low toxicity

Mammals (Rat)
Inhalation LC50

(4 hr)
3.3 mg/L Moderate toxicity

Signaling Pathway and Experimental Workflows
Mode of Action: Chitin Synthesis Inhibition

Flucycloxuron, like other benzoylurea insecticides, inhibits the synthesis of chitin, a crucial

component of the insect exoskeleton. This action disrupts the molting process, leading to

mortality primarily in larval stages. The following diagram illustrates the proposed signaling

pathway.
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Insect Epidermal Cell

UDP-N-acetylglucosamine
Chitin Synthase 1 (CHS1)

Substrate Chitin PolymerPolymerization

Moulting Failure &
Larval Mortality

Exoskeleton Formation Successful Moulting

Flucycloxuron Inhibition
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1. Pest Culture
(e.g., Tetranychus urticae)

2. Prepare Test Arenas
(e.g., Leaf Discs)

4. Apply Treatments
(e.g., Spray Application)

3. Prepare Flucycloxuron
Serial Dilutions

5. Infest Arenas
with Mites

6. Incubation
(Controlled Environment)

7. Mortality Assessment
(e.g., 24, 48, 72h)

8. Data Analysis
(e.g., Probit Analysis for LC50)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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